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Compound of Interest

Compound Name:
2-bromo-N-

cyclohexylpropanamide

Cat. No.: B1340996 Get Quote

Technical Guide: 2-bromo-N-
cyclohexylpropanamide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-bromo-N-
cyclohexylpropanamide (CAS No. 94318-82-8), a halogenated amide of interest in synthetic

and medicinal chemistry. Due to the limited availability of a comprehensive Safety Data Sheet

(SDS) for this specific compound, this guide amalgamates available data with information from

structurally related molecules to provide a thorough understanding of its properties, synthesis,

and potential reactivity. This document is intended to serve as a valuable resource for

professionals in research and drug development, offering insights into its safe handling,

synthesis, and potential applications.

Chemical and Physical Properties
While specific experimental data for 2-bromo-N-cyclohexylpropanamide is not extensively

published, the following table summarizes its known properties and provides data for

analogous compounds for comparative purposes.
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Property
2-bromo-N-
cyclohexylpropana
mide

2-bromo-1-
cyclohexylpropan-
1-one (Analogue)
[1]

N-
Cyclohexylbenzami
de (Analogue)

CAS Number 94318-82-8 101714-60-7 1759-68-8

Molecular Formula C₉H₁₆BrNO C₉H₁₅BrO C₁₃H₁₇NO

Molecular Weight 234.13 g/mol 219.12 g/mol 203.28 g/mol

Appearance Solid -
White to off-white

solid

Stereochemistry Racemic - -

Melting Point Not reported Not reported
Influenced by

molecular structure

Boiling Point Not reported Not reported Not reported

Solubility Not reported Not reported

Low in water; soluble

in ethanol and

acetone

Safety and Handling
A complete Safety Data Sheet (SDS) for 2-bromo-N-cyclohexylpropanamide is not publicly

available. Therefore, a conservative approach to handling is imperative, drawing upon the

hazard profiles of similar α-bromo amides and N-cyclohexyl compounds.

Hazard Identification (Inferred)
Based on the GHS classifications of the structurally similar compound 2-bromo-1-

cyclohexylpropan-1-one, the following hazards can be anticipated[1]:
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Hazard Class GHS Classification Precautionary Statements

Flammability Combustible liquid (inferred)
Keep away from heat, sparks,

and open flames.

Skin Corrosion/Irritation Causes skin irritation (inferred)

Wear protective gloves and

clothing. Wash skin thoroughly

after handling.

Eye Damage/Irritation
Causes serious eye irritation

(inferred)

Wear eye and face protection.

Rinse cautiously with water for

several minutes if in eyes.

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory irritation

(inferred)

Avoid breathing

dust/fumes/gas/mist/vapors/spr

ay. Use only in a well-

ventilated area.

First-Aid Measures (Recommended)
Exposure Route First-Aid Procedure

Inhalation
Move person to fresh air. If breathing is difficult,

give oxygen. Seek medical attention.

Skin Contact

Immediately wash skin with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Handling and Storage
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Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid contact

with skin, eyes, and clothing. Avoid inhalation of dust or vapors. Use personal protective

equipment (PPE) as described below.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents and strong bases.

Personal Protective Equipment (PPE)
Protection Type Recommendation

Eye/Face Protection Chemical safety goggles or face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors and particulates.

Synthesis and Reactivity
Synthesis
2-bromo-N-cyclohexylpropanamide is typically synthesized via the amidation of an α-bromo

acyl halide with cyclohexylamine. A general protocol for this type of reaction is the Schotten-

Baumann reaction.

Experimental Protocol: Representative Synthesis of an N-substituted α-bromo amide

Preparation of the Amine Solution: In a round-bottom flask equipped with a magnetic stirrer,

dissolve cyclohexylamine (1.0 equivalent) in a suitable aprotic solvent such as

dichloromethane (DCM) or tetrahydrofuran (THF).

Addition of Base: Add an appropriate base, such as triethylamine or pyridine (1.0-1.2

equivalents), to the amine solution. The base acts as a scavenger for the hydrogen halide

byproduct.
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Addition of Acyl Halide: Cool the reaction mixture in an ice bath. Slowly add 2-

bromopropanoyl bromide or chloride (1.0 equivalent) dropwise to the stirred solution.

Reaction: Allow the reaction to warm to room temperature and stir for several hours until

completion, which can be monitored by thin-layer chromatography (TLC).

Workup: Quench the reaction by adding water. Separate the organic layer and wash it

sequentially with a dilute acid solution (e.g., 1M HCl) to remove excess amine and base,

followed by a saturated sodium bicarbonate solution, and finally brine.

Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,

filter, and concentrate under reduced pressure. The crude product can be purified by

recrystallization or column chromatography.

Logical Workflow for the Synthesis of 2-bromo-N-cyclohexylpropanamide
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Reactants

Reaction

Products

2-bromopropanoyl halide

Amidation Reaction
(Schotten-Baumann conditions)

Cyclohexylamine Base (e.g., Triethylamine)

2-bromo-N-cyclohexylpropanamide Amine hydrohalide salt

Potential Reactions

2-bromo-N-cyclohexylpropanamide

Nucleophilic Substitution (SN2)

 Nucleophile (e.g., R-NH2, R-OH, R-SH)

Elimination (E2)

 Strong Base

Radical Reactions

 Radical Initiator
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2-Bromo-1-cyclohexylpropan-1-one | C9H15BrO | CID 13664015 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [2-bromo-N-cyclohexylpropanamide safety data sheet
(SDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340996#2-bromo-n-cyclohexylpropanamide-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/13664015
https://pubchem.ncbi.nlm.nih.gov/compound/13664015
https://www.benchchem.com/product/b1340996#2-bromo-n-cyclohexylpropanamide-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1340996#2-bromo-n-cyclohexylpropanamide-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1340996#2-bromo-n-cyclohexylpropanamide-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1340996#2-bromo-n-cyclohexylpropanamide-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1340996?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

